Cas no 1147894-20-9 (5-ethenyl-2-methylpyrimidine)
5-ethenyl-2-methylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-5-vinylpyrimidine
- 5-Ethenyl-2-methylpyrimidine
- 5-ethenyl-2-methylpyrimidine
-
- Inchi: 1S/C7H8N2/c1-3-7-4-8-6(2)9-5-7/h3-5H,1H2,2H3
- InChI Key: CAXDVRWCYBTEPM-UHFFFAOYSA-N
- SMILES: C1(C)=NC=C(C=C)C=N1
5-ethenyl-2-methylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM337031-100mg |
2-Methyl-5-vinylpyrimidine |
1147894-20-9 | 95%+ | 100mg |
$312 | 2021-08-18 | |
| Chemenu | CM337031-250mg |
2-Methyl-5-vinylpyrimidine |
1147894-20-9 | 95%+ | 250mg |
$416 | 2021-08-18 | |
| Chemenu | CM337031-1g |
2-Methyl-5-vinylpyrimidine |
1147894-20-9 | 95%+ | 1g |
$1040 | 2021-08-18 | |
| Chemenu | CM337031-100mg |
2-Methyl-5-vinylpyrimidine |
1147894-20-9 | 95%+ | 100mg |
$192 | 2023-02-03 | |
| Chemenu | CM337031-250mg |
2-Methyl-5-vinylpyrimidine |
1147894-20-9 | 95%+ | 250mg |
$320 | 2023-02-03 | |
| Chemenu | CM337031-1g |
2-Methyl-5-vinylpyrimidine |
1147894-20-9 | 95%+ | 1g |
$640 | 2023-02-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3430-1G |
5-ethenyl-2-methylpyrimidine |
1147894-20-9 | 95% | 1g |
¥ 2,303.00 | 2023-04-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127386-1g |
2-Methyl-5-vinylpyrimidine |
1147894-20-9 | 98% | 1g |
¥3768.00 | 2024-08-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3430-100mg |
5-ethenyl-2-methylpyrimidine |
1147894-20-9 | 95% | 100mg |
¥693.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3430-250mg |
5-ethenyl-2-methylpyrimidine |
1147894-20-9 | 95% | 250mg |
¥924.0 | 2024-04-25 |
5-ethenyl-2-methylpyrimidine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 5-ethenyl-2-methylpyrimidine
Introduction to 5-ethenyl-2-methylpyrimidine (CAS No. 1147894-20-9)
5-ethenyl-2-methylpyrimidine, identified by its Chemical Abstracts Service (CAS) number 1147894-20-9, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that are widely recognized for their biological activity and structural versatility. Pyrimidines are fundamental components in nucleic acids, making them indispensable in biological systems, and derivatives of pyrimidines have been extensively explored for their pharmacological properties.
The structural motif of 5-ethenyl-2-methylpyrimidine consists of a six-membered aromatic ring containing two nitrogen atoms, with an ethenyl group attached at the 5-position and a methyl group at the 2-position. This specific arrangement imparts unique electronic and steric properties to the molecule, which can be exploited for various chemical modifications and biological applications. The presence of the ethenyl substituent enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry, while the methyl group contributes to steric hindrance and influences its interactions with biological targets.
In recent years, 5-ethenyl-2-methylpyrimidine has been studied for its potential in drug discovery and development. Its structural framework is reminiscent of several bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The pyrimidine core is particularly interesting because it can be modified in multiple ways to tailor its pharmacological profile. For instance, functionalization at the 3-position or 4-position can introduce additional substituents that enhance binding affinity to specific enzymes or receptors.
One of the most compelling aspects of 5-ethenyl-2-methylpyrimidine is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting key enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ethenyl group serves as a versatile handle for further derivatization, allowing chemists to introduce diverse functional groups while maintaining the core pyrimidine scaffold. This flexibility has made 5-ethenyl-2-methylpyrimidine a cornerstone in medicinal chemistry libraries.
Recent advancements in computational chemistry have further highlighted the potential of 5-ethenyl-2-methylpyrimidine as a lead compound. High-throughput virtual screening (HTVS) and molecular docking studies have identified derivatives of this molecule that exhibit promising activity against protein targets implicated in neurodegenerative diseases. The methyl and ethenyl substituents play critical roles in optimizing binding interactions within the active sites of these proteins, suggesting that 5-ethenyl-2-methylpyrimidine could be a valuable starting point for designing next-generation therapeutics.
The synthesis of 5-ethenyl-2-methylpyrimidine itself has been optimized through various methodologies, including condensation reactions between appropriate precursors under controlled conditions. Modern synthetic approaches often employ catalytic systems that improve yield and selectivity, reducing the environmental impact of production processes. Additionally, green chemistry principles have been incorporated into synthetic routes for 5-ethenyl-2-methylpyrimidine, emphasizing solvent efficiency and minimal waste generation.
Beyond its pharmaceutical applications, 5-ethenyl-2-methylpyrimidine has found utility in materials science. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and luminescent materials. The nitrogen-rich structure allows for stable bonding with transition metals, facilitating the development of novel catalysts that could streamline synthetic transformations in industrial settings.
The biological activity of 5-ethenyl-2-methylpyrimidine has been investigated across multiple disciplines. In vitro studies have demonstrated its interaction with enzymes such as kinases and polymerases, which are central to cellular processes affected by disease states. These interactions have provided insights into potential therapeutic mechanisms and have guided efforts to develop more potent analogs with improved pharmacokinetic properties.
The future direction of research on 5-ethenyl-2-methylpyrimidine is likely to focus on expanding its chemical space through innovative synthetic strategies. Advances in organometallic chemistry and flow synthesis may enable the rapid generation of diverse derivatives for screening purposes. Furthermore, interdisciplinary collaborations between chemists, biologists, and computer scientists will be essential in translating basic discoveries into tangible therapeutic benefits.
In conclusion,5-ethenyl-2-methylpyrimidine (CAS No. 1147894-20-9) represents a multifaceted compound with broad implications in pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for drug development, while its synthetic accessibility allows for extensive modification and exploration. As research continues to uncover new applications for this molecule,5-ethenyl-2-methylpyrimidine is poised to remain a key player in advancing both medicinal chemistry and industrial innovation.
1147894-20-9 (5-ethenyl-2-methylpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)